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Compound of Interest

Compound Name: Fragransin B1

Cat. No.: B12438746

Get Quote

Executive Summary & Critical Distinction
Fragransin B1 is a tetrahydrofuran lignan isolated from Myristica fragrans (Nutmeg). While it

exhibits antioxidant and cytotoxic properties utilized in drug development, it is a research-grade

phytochemical.

CRITICAL WARNING: Do NOT confuse Fragransin B1 with Fumonisin B1.

Fragransin B1: Lignan/Polyphenol (Bioactive research compound).

Fumonisin B1: Mycotoxin (Highly regulated, extreme toxicity).

Why this matters: Fumonisin triggers specific biological decontamination protocols (e.g.,

bleach/autoclave) that are unnecessary and potentially chemically dangerous if applied to

Fragransin B1 (which may react with strong oxidizers).

This guide outlines the disposal procedures for Fragransin B1 as a hazardous organic

chemical, prioritizing high-temperature incineration to ensure complete thermal destruction of

the lignan scaffold.
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Chemical Safety Profile (Risk Assessment)
Before disposal, you must characterize the waste.[1] As a Senior Scientist, I treat all bioactive

lignans as "presumed toxic" until proven otherwise.

Parameter Specification Operational Implication

CAS Number 112516-03-7
Use this for waste

tagging/manifests.

Chemical Class Lignan (Tetrahydrofuran type)
Organic; combustible;

thermally labile.

Hazards (GHS)

Presumed: H302 (Harmful if

swallowed), H315 (Skin

Irritant), H319 (Eye Irritant).

Treat as a cytotoxic agent.

Avoid dust inhalation.[2][3]

Reactivity
Stable, but sensitive to strong

oxidizers.

DO NOT mix with Nitric Acid or

Peroxides in waste streams.

Solubility
Soluble in Chloroform, DMSO,

Ethyl Acetate.

Waste stream is dictated by

the solvent, not the solute.

Pre-Disposal Protocol: The "Self-Validating" Workflow
To ensure safety, we use a Double-Verification System. You must verify the state of the waste

before selecting the disposal stream.

Step 1: Quenching (Is it necessary?)
No. Unlike reactive hydrides or pyrophorics, Fragransin B1 does not require chemical

quenching.

Action: Proceed directly to containment. Adding water or neutralizing agents is unnecessary

and increases waste volume.

Step 2: Segregation (The Compatibility Check)
Rule: Never mix Fragransin B1 waste with oxidizers (Chromic acid, Permanganates).
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Reasoning: Lignans are electron-rich phenolics. Mixing with strong oxidizers can generate

heat or unexpected polymerization.

Disposal Workflows
Scenario A: Solid Waste (Powder/Residue)
Use this for expired vials, contaminated weighing boats, or spill cleanup materials.

Containment: Place the solid waste in a clear, sealable polyethylene bag (4 mil thickness).

Secondary Containment: Place the first bag inside a second bag or a wide-mouth high-

density polyethylene (HDPE) jar.

Labeling:

Chemical Name: Fragransin B1 (Solid).

Hazard Check: Toxic, Irritant.

Note: "Cytotoxic Lignan - Incinerate Only."

Disposal Path: Designated "Solid Hazardous Waste" drum for incineration.

Scenario B: Liquid Waste (Solubilized)
Use this for mother liquors, HPLC effluent, or stock solutions.

The solvent dictates the stream.

If dissolved in DMSO, Methanol, or Acetone:

Stream: Non-Halogenated Organic Waste.

Container: White/Blue safety can (HDPE or Steel).

** BTU Value:** High. These are excellent fuels for cement kiln incineration.

If dissolved in Chloroform or Dichloromethane (DCM):
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Stream: Halogenated Organic Waste.

Container: Red safety can (HDPE or Teflon-lined).

Critical: Keep separate from non-halogenated solvents to reduce disposal costs and

prevent kiln corrosion.

Visual Decision Tree (Workflow)
The following diagram illustrates the logical flow for determining the correct waste stream.
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Figure 1: Decision logic for segregating Fragransin B1 waste based on physical state and

solvent composition.

Regulatory & Compliance (RCRA Context)
While Fragransin B1 is not explicitly listed on the EPA "P-List" (Acutely Hazardous) or "U-List"

(Toxic), it must be managed under the "Characteristic Waste" guidelines if it exhibits toxicity or
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if the solvent is ignitable.

Ignitability (D001): Applies if dissolved in flammable solvents (MeOH, Acetone).

Toxicity (D004-D043): If dissolved in Chloroform (D022).

Generator Status: Ensure your lab tracks the weight of this waste. Even small amounts

contribute to your Monthly Generation Rate (VSQG vs. LQG status).

Emergency Procedures
Spill (Solid): Dampen with a wet paper towel (to prevent dust generation), wipe up, and place

all materials in the Solid Waste container. Do not dry sweep.

Spill (Liquid): Use a universal absorbent pad. If the solvent is volatile (e.g., Chloroform),

perform cleanup inside a fume hood if possible.

Skin Contact: Wash with soap and water for 15 minutes. Lignans are lipophilic; soap is

essential to remove them from the skin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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